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Compound of Interest

Compound Name:
2,2-Difluoro-4-

methylenepentanedioic acid

Cat. No.: B580828 Get Quote

A comprehensive search for the chemical compound 2,2-Difluoro-4-methylenepentanedioic
acid, including its unique Chemical Abstracts Service (CAS) number and associated technical

data, did not yield any specific results. This suggests that the compound may be novel, not

commercially available, or not extensively documented in publicly accessible scientific

databases. Therefore, the creation of an in-depth technical guide with experimental protocols

and signaling pathways as requested is not feasible at this time.

For the benefit of researchers, scientists, and drug development professionals, this guide

instead provides available technical information on structurally similar compounds that were

identified during the search. It is crucial to note that the properties and activities of these

related molecules are not transferable to the requested compound.

Related Compound: 2,2-Difluoro-4-pentenoic acid
A related compound, 2,2-Difluoro-4-pentenoic acid, has been identified with the CAS Number

55039-89-9.[1][2][3][4][5] This molecule shares the difluoroacetic acid moiety but differs in the

rest of its structure.

Chemical and Physical Properties
A summary of the available data for 2,2-Difluoro-4-pentenoic acid is presented in the table

below.
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Property Value Source(s)

CAS Number 55039-89-9 [1][2][3][4][5]

Molecular Formula C5H6F2O2 [1][2][3]

Molecular Weight 136.10 g/mol [1][3]

IUPAC Name 2,2-difluoropent-4-enoic acid [1][3]

Form Liquid [3]

Appearance Clear colorless to yellow [3]

Boiling Point 56-58 °C (3 mmHg) [5]

Refractive Index 1.3845-1.3895 @ 20°C [3]

Related Compound: 2,2-difluoro-4-methylpentanoic
acid
Another similar compound identified is 2,2-difluoro-4-methylpentanoic acid, with the CAS

Number 681240-40-4.[6][7]

Chemical and Physical Properties
Property Value Source(s)

CAS Number 681240-40-4 [6][7]

Molecular Formula C6H10F2O2 [6]

IUPAC Name
2,2-difluoro-4-methylpentanoic

acid
[6]

General Synthetic Approaches to Difluorinated
Carboxylic Acids
While specific experimental protocols for the requested compound are unavailable, general

methodologies for the synthesis of difluorinated carboxylic acids often involve the introduction

of the difluoro moiety at an early stage. A conceptual workflow for such a synthesis is depicted
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below. It is important to emphasize that this is a generalized representation and not a validated

protocol for the synthesis of 2,2-Difluoro-4-methylenepentanedioic acid.

Caption: A conceptual workflow for the synthesis of α,α-difluorinated carboxylic acids.

Conclusion
The absence of a CAS number and published technical data for 2,2-Difluoro-4-
methylenepentanedioic acid precludes the development of a detailed technical guide. The

information provided herein on related compounds serves to highlight the types of data that

would be necessary for a comprehensive understanding of the target molecule. Researchers

interested in this specific compound would likely need to embark on a de novo synthesis and

characterization effort.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b580828#cas-number-for-2-2-difluoro-4-
methylenepentanedioic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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